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Compound of Interest

Compound Name:
10-Undecenamide, N-(2-

hydroxyethyl)-

CAS No.: 20545-92-0

Cat. No.: B1581069

Get Quote

Executive Summary
N-(2-hydroxyethyl)-10-undecenamide is a fatty acid amide (ethanolamide) widely utilized in

cosmetic formulations for its surfactant and antifungal properties, and increasingly studied in

pharmacology as a lipid signaling analogue. Its quantification is challenging due to its

amphiphilic nature and lack of a strong UV chromophore.

This Application Note details two distinct analytical workflows:

LC-MS/MS (Method A): A high-sensitivity protocol for biological matrices (plasma/tissue) or

trace impurity analysis.

HPLC-CAD (Method B): A robust Quality Control (QC) protocol for raw materials and finished

formulations using Charged Aerosol Detection.

Chemical Context & Analytical Challenges
The analyte consists of a C11 unsaturated fatty acid tail linked to an ethanolamine head group.
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Molecular Formula:

[1][2]

Molecular Weight: 227.34 g/mol

LogP: ~2.9 (Moderately lipophilic)

Chromophores: Weak (Amide band ~210 nm; Isolated alkene ~195 nm).

Critical Insight: Traditional HPLC-UV at 205-210 nm suffers from poor specificity and high

solvent background. Therefore, we prioritize Mass Spectrometry (MS) for specificity and

Charged Aerosol Detection (CAD) for universal response.

Method A: LC-MS/MS (High Sensitivity)
Target Audience: PK/PD Researchers, Bioanalytical Scientists. Principle: Reversed-phase

chromatography coupled with positive electrospray ionization (ESI+).

LC Conditions[3]
System: UHPLC (e.g., Agilent 1290 / Waters Acquity).

Column: C18 with high carbon load or Phenyl-Hexyl for improved lipid selectivity.

Recommended: Waters BEH C18 (2.1 x 50 mm, 1.7 µm) or Phenomenex Kinetex C18.

Mobile Phase A: 0.1% Formic Acid in Water + 5 mM Ammonium Formate.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Column Temp: 40°C.

Gradient Profile:
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Time (min) % B Event

0.00 30 Initial Hold

1.00 30 Start Elution

6.00 95 Ramp

8.00 95 Wash

8.10 30 Re-equilibration

| 10.00 | 30 | End |

MS/MS Parameters (ESI+)
The analyte forms a stable protonated molecular ion

. Fragmentation typically yields the ethanolamine ion (

62) or the acylium ion.

Ionization: ESI Positive

Capillary Voltage: 3.5 kV

Desolvation Temp: 400°C

MRM Transitions: | Analyte | Precursor (

) | Product (

) | Collision Energy (eV) | Role | | :--- | :--- | :--- | :--- | :--- | | N-(2-hydroxyethyl)-10-
undecenamide | 228.3 | 62.1 | 15-20 | Quantifier | | | 228.3 | 210.2 | 10 | Qualifier (

loss) | | | 228.3 | 167.2 | 22 | Qualifier (Acyl chain) | | IS (OEA-d4) | 330.3 | 66.1 | 18 | Internal
Standard |

Note: Due to structural similarity, Deuterated Oleoylethanolamide (OEA-d4) is an excellent

Internal Standard (IS).
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Sample Preparation Workflow (Biological Matrix)
The following diagram illustrates the optimized Solid Phase Extraction (SPE) workflow to

minimize matrix effects (phospholipids).
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Sample: 100 µL Plasma

Protein Precipitation
(300 µL cold ACN + IS)

Centrifuge
(10,000 x g, 10 min)

Collect Supernatant

Dilute 1:3 with Water
(Prepare for SPE)

Load onto OASIS HLB
(or equivalent polymeric RP)

Wash 1: 5% MeOH
Wash 2: 20% ACN

Elute: 100% ACN

Evaporate & Reconstitute
(Mobile Phase Start)

Inject to LC-MS/MS

Click to download full resolution via product page
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Figure 1: Optimized Solid Phase Extraction (SPE) workflow for isolating N-(2-hydroxyethyl)-10-

undecenamide from plasma.

Method B: HPLC-CAD (QC & Formulation)
Target Audience: QC Chemists, Formulation Scientists. Principle: Charged Aerosol Detection

(CAD) detects non-volatile analytes based on mass, independent of optical properties. It is

superior to UV for this lipid-like molecule.

Chromatographic Conditions[3][4]
Detector: Thermo Scientific Corona Veo or equivalent CAD.

Nebulizer Temp: 50°C (Optimized for semivolatiles).

Column: C8 or C18 (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm).

Mobile Phase: Isocratic 70% Acetonitrile / 30% Water (pre-mixed).

Flow Rate: 1.0 mL/min.

Injection Vol: 10-20 µL.

Protocol Specifics
Standard Prep: Dissolve standard in 100% Methanol (stock), then dilute in Mobile Phase.

Linearity: CAD response is curvilinear. Plot log(Area) vs. log(Concentration) or use a

quadratic fit (

).

LOD: Approx. 1-5 ng on column (significantly better than UV at 210 nm).

Validation Criteria (Self-Validating System)
To ensure trustworthiness, the method must pass these "Go/No-Go" criteria:
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Parameter
Acceptance Criteria (LC-
MS)

Acceptance Criteria (CAD)

Linearity (

)

> 0.995 (Linear fit,

weighting)
> 0.995 (Quadratic/Log-Log fit)

Recovery (Spike) 85% - 115% 95% - 105%

Precision (RSD)
< 15% (at LOQ), < 5% (High

QC)
< 2% (System Suitability)

Retention Time 0.1 min shift max 0.2 min shift max

Carryover < 20% of LOQ in blank < 0.1% of target peak
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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